Fungitetraose
Fungitetraose
Nystose, also known as 1, 1-kestotetraose or fungitetraose, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Nystose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, nystose is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
13133-07-8
VCID:
VC0080899
InChI:
InChI=1S/C24H42O21/c25-1-8-12(30)16(34)17(35)21(41-8)45-24(20(38)15(33)11(4-28)44-24)7-40-23(19(37)14(32)10(3-27)43-23)6-39-22(5-29)18(36)13(31)9(2-26)42-22/h8-21,25-38H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18+,19+,20+,21-,22-,23-,24+/m1/s1
SMILES:
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)CO)O)O)O)O
Molecular Formula:
C24H42O21
Molecular Weight:
666.6 g/mol
Fungitetraose
CAS No.: 13133-07-8
Main Products
VCID: VC0080899
Molecular Formula: C24H42O21
Molecular Weight: 666.6 g/mol
CAS No. | 13133-07-8 |
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Product Name | Fungitetraose |
Molecular Formula | C24H42O21 |
Molecular Weight | 666.6 g/mol |
IUPAC Name | (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-2-[[(2R,3S,4S,5R)-2-[[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C24H42O21/c25-1-8-12(30)16(34)17(35)21(41-8)45-24(20(38)15(33)11(4-28)44-24)7-40-23(19(37)14(32)10(3-27)43-23)6-39-22(5-29)18(36)13(31)9(2-26)42-22/h8-21,25-38H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18+,19+,20+,21-,22-,23-,24+/m1/s1 |
Standard InChIKey | FLDFNEBHEXLZRX-DLQNOBSRSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO[C@]3([C@H]([C@@H]([C@H](O3)CO)O)O)CO[C@]4([C@H]([C@@H]([C@H](O4)CO)O)O)CO)O)O)O)O |
SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)CO)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)CO)O)O)O)O |
Melting Point | 134°C |
Physical Description | Solid |
Description | Nystose, also known as 1, 1-kestotetraose or fungitetraose, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Nystose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, nystose is primarily located in the cytoplasm. |
Synonyms | fungitetraose nystose nystose trihydrate O-beta-D-Fru(2-1)-O-beta-D-Fru-(2-1)-O-beta-D-Fru-(2-1)-alpha-D-Glc O-fructofuranosyl-2-1-O-fructofuranosyl-2-1-fructofuranosyl glucopyranoside |
PubChem Compound | 166775 |
Last Modified | Nov 11 2021 |
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